4-{1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate
Overview
Description
4-{1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate, also known as N-(4-Methylphenylsulfonyl)-4-piperidinylmorpholine oxalate, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a white or off-white powder that is soluble in water and has a molecular weight of 431.5 g/mol.
Mechanism of Action
The exact mechanism of action of 4-{1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate is not fully understood. However, it has been suggested that it may act as a modulator of the cholinergic system, which is involved in cognitive function and memory.
Biochemical and Physiological Effects:
Studies have shown that this compound can increase acetylcholine levels in the brain, which is important for cognitive function and memory. It has also been shown to have antioxidant properties and can protect against oxidative stress, which is implicated in neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate in lab experiments is its potential to improve cognitive function and memory, which is important for studying neurological disorders. However, its mechanism of action is not fully understood, and further research is needed to determine its potential limitations.
Future Directions
There are several potential future directions for the use of 4-{1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate in scientific research. One direction is to further investigate its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a cognitive enhancer in healthy individuals. Additionally, further research is needed to fully understand its mechanism of action and potential limitations.
Scientific Research Applications
4-{1-[(4-methylphenyl)sulfonyl]-4-piperidinyl}morpholine oxalate has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]morpholine;oxalic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O3S.C2H2O4/c1-14-2-4-16(5-3-14)22(19,20)18-8-6-15(7-9-18)17-10-12-21-13-11-17;3-1(4)2(5)6/h2-5,15H,6-13H2,1H3;(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXGRSDHLOXFUEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3CCOCC3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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